![molecular formula C23H11BrO7 B2612164 4-(6-Bromo-2-oxochromen-3-yl)-2-oxochromen-7-yl furan-2-carboxylate CAS No. 869079-28-7](/img/structure/B2612164.png)
4-(6-Bromo-2-oxochromen-3-yl)-2-oxochromen-7-yl furan-2-carboxylate
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Description
4-(6-Bromo-2-oxochromen-3-yl)-2-oxochromen-7-yl furan-2-carboxylate, also known as BOCFC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BOCFC is a heterocyclic compound that belongs to the class of furanocoumarins.
Scientific Research Applications
Synthesis and Chemical Properties
Chemical Synthesis and Derivative Formation
The compound and its derivatives have been synthesized through various chemical reactions. For instance, methyl 1-bromocycloalkanecarboxylates reacted with zinc and N-cyclohexyl-2-oxo- or 6-bromo-N-cyclohexyl-2-oxochromene-3-carboxamides to form complex chemical structures (Kirillov, Nikiforova, & Baibarodskikh, 2015). Similarly, zinc enolates derived from 1-aryl-2-bromo-2-phenylethanone and 2-bromoindan-1-one have been used to react with alkyl 2-oxochromene-3-carboxylates, showcasing the compound's versatility in forming various chemical structures (Shchepin et al., 2006).
Structural Analysis and Crystallography
Detailed structural analysis and determination through methods like X-ray crystallography have been conducted to understand the molecular structure of the compound's derivatives, providing insights into their chemical properties and potential applications (Kirillov, Nikiforova, & Dmitriev, 2015).
Potential Medicinal Applications
Antiprotozoal Properties
Some derivatives of the compound have been synthesized and tested for antiprotozoal activities. Compounds like 2-[5-(4-Amidinophenyl)-furan-2-yl]-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-6-carboxamidine acetate salt have shown promising in vitro and in vivo activities against pathogens like T. b. rhodesiense and P. falciparum, indicating potential medicinal applications (Ismail et al., 2004).
Antimicrobial Activity
Novel derivatives of the compound, such as N-(5BROMO-2-(5-PHENYL1,3,4-OXADIAZOL-2-YL)NAPHTHA[2,1-B]FURAN-1-YL)ACETAMIDE, have been synthesized and exhibited notable antimicrobial activities, suggesting their potential use in combating bacterial and fungal infections (Nagarsha et al., 2023).
properties
IUPAC Name |
[4-(6-bromo-2-oxochromen-3-yl)-2-oxochromen-7-yl] furan-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H11BrO7/c24-13-3-6-18-12(8-13)9-17(22(26)31-18)16-11-21(25)30-20-10-14(4-5-15(16)20)29-23(27)19-2-1-7-28-19/h1-11H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICHHMVPNOLHHDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)OC2=CC3=C(C=C2)C(=CC(=O)O3)C4=CC5=C(C=CC(=C5)Br)OC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H11BrO7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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